Cas no 1021252-16-3 (N-(2,4-difluorophenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide)

• Product Name: N-(2,4-difluorophenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide
• CAS No: 1021252-16-3
• MF: C₂₀H₁₄F₂N₄OS
• MW: 396.413169384003
• CID: 5382178
• Update Time: 2025-05-19

N-(2,4-difluorophenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-difluorophenyl)-2-[(2-phenylpyrazolo[1,5-a]pyrazin-4-yl)thio]acetamide
• N-(2,4-difluorophenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide

• Inchi： 1S/C20H14F2N4OS/c21-14-6-7-16(15(22)10-14)24-19(27)12-28-20-18-11-17(13-4-2-1-3-5-13)25-26(18)9-8-23-20/h1-11H,12H2,(H,24,27)
• InChI Key： INXTVOPGTPQKQZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1F)(=O)CSC1=NC=CN2N=C(C3=CC=CC=C3)C=C12

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.98±0.70(Predicted)

Additional information on N-(2,4-difluorophenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide

Comprehensive Overview of N-(2,4-difluorophenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide (CAS 1021252-16-3)

N-(2,4-difluorophenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide, identified by its CAS number 1021252-16-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of pyrazolo[1,5-a]pyrazine derivatives, which are known for their diverse biological activities. The presence of a difluorophenyl moiety and a sulfanylacetamide group in its structure makes it a promising candidate for drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, researchers have focused on the potential applications of N-(2,4-difluorophenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide in treating inflammatory and metabolic disorders. Its unique chemical framework allows it to interact with specific biological pathways, making it a subject of interest for drug development and medicinal chemistry. The compound's CAS 1021252-16-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

The synthesis of N-(2,4-difluorophenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide involves multi-step organic reactions, including sulfuration and amide coupling. These processes are optimized to ensure high yield and purity, which are critical for its application in high-throughput screening and preclinical studies. The compound's stability under physiological conditions further enhances its suitability for in vitro and in vivo testing.

One of the most searched questions related to this compound is its mechanism of action. Preliminary studies suggest that N-(2,4-difluorophenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide may act as a kinase inhibitor, targeting specific enzymes involved in cell signaling. This property aligns with current trends in precision medicine, where targeted therapies are prioritized for their efficacy and reduced side effects.

Another area of interest is the compound's potential role in cancer research. With the growing demand for novel antineoplastic agents, CAS 1021252-16-3 is being explored for its ability to disrupt tumor growth pathways. Its phenylpyrazolo[1,5-a]pyrazine core is structurally similar to other known anticancer compounds, making it a viable candidate for further investigation.

From a commercial perspective, N-(2,4-difluorophenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide is available through specialized chemical suppliers, often listed under its CAS number 1021252-16-3. Researchers and pharmaceutical companies frequently inquire about its purity standards, solubility, and storage conditions, which are critical for experimental reproducibility.

In conclusion, N-(2,4-difluorophenyl)-2-({2-phenylpyrazolo[1,5-a]pyrazin-4-yl}sulfanyl)acetamide (CAS 1021252-16-3) represents a fascinating intersection of organic chemistry and biomedical research. Its structural complexity and biological relevance make it a valuable tool for scientists exploring new therapeutic avenues. As the demand for innovative drug candidates grows, this compound is poised to remain a key player in the field.